5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid
Description
5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid (TBTCA) is a novel organic compound with a wide range of applications in scientific research and laboratory experiments. TBTCA is a type of carboxylic acid, which is a group of organic compounds consisting of a carboxyl group attached to an alkyl group. It is a colorless, odorless, and tasteless solid with a melting point of 68-70 °C. TBTCA is a relatively new compound, and its potential applications are still being explored.
Scientific Research Applications
Synthesis and Chemical Characterization
The compound 5-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid and its derivatives have been synthesized and characterized through various techniques. For instance, 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid was chemoselectively synthesized from its 3-formyl counterpart using Et3SiH/I2 as a reducing agent and characterized by IR, 1H NMR, 13C NMR, and LCMS (Jayaraman, Sridharan, & Nagappan, 2010). Moreover, tert-butyl esters of related compounds like benzofuran- and benzothiophene-5-carboxylic acid have been synthesized, providing a pathway for the synthesis of similar esters of this compound (Fritsche, Deguara, & Lehr, 2006).
Material Science and Coordination Chemistry
Application in Material Sciences and Coordination Chemistry
The compound and its derivatives find applications in material sciences and coordination chemistry. For instance, derivatives of benzothiophene have been used in the synthesis of novel non-symmetrical bifunctionally-substituted phthalonitriles and corresponding d-metal phthalocyaninates. The unique structure imparted by the presence of bulky tert-butyl substituent, in combination with other functional groups, promotes higher solubility in various solvents and introduces anchoring groups, making these compounds suitable for applications in sensorics, smart materials production, and as components of molecular magnets (Vashurin et al., 2018).
Crystallography and Structural Analysis
Crystallography and Structural Analysis
The compound's derivatives have also been studied in the context of crystallography and structural analysis. The crystal structure of catena-bis(hydrogen 5-tert-butylisophthalato)-[2,5-bis(4-pyridyl)-1,3,4-thiadiazole]zinc(II) has been elucidated, showing interesting structural features due to non-covalent motifs and potential applications for catalysis and material sciences. The compound acts as a versatile building block to produce metal-organic frameworks with fascinating molecular and/or supramolecular structural diversity (Xu & Tang, 2010).
properties
IUPAC Name |
5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O2S/c1-13(2,3)9-4-5-10-8(6-9)7-11(16-10)12(14)15/h7,9H,4-6H2,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDSYCTWGBTXSEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)C=C(S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50396743 |
Source
|
| Record name | 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50396743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
126231-22-9 |
Source
|
| Record name | 5-(1,1-Dimethylethyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=126231-22-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50396743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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